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Compound of Interest

Compound Name:
1-Ethoxy-2,3-difluoro-4-(trans-4-

propylcyclohexyl)benzene

Cat. No.: B065174 Get Quote

A comprehensive review of scientific and toxicological literature reveals a significant lack of

data on a substance referred to as "EDPrB" or "ethyl-delta-9-tetrahydrocannabinol-propanoate-

butanoate." As of this writing, no toxicological profile, health risk assessment, or established

experimental protocols associated with this specific compound are available in the public

domain. This prevents the creation of an in-depth technical guide as requested.

Searches for "EDPrB" and its expanded chemical name across multiple scientific databases did

not yield any relevant studies on its toxicological effects, such as LD50 (median lethal dose),

NOAEL (No-Observed-Adverse-Effect Level), or LOAEL (Lowest-Observed-Adverse-Effect

Level). Furthermore, there is no information regarding its absorption, distribution, metabolism,

and excretion (ADME) properties, which are crucial for understanding the potential health risks

of any chemical substance.

While the provided name contains "ethyl-delta-9-tetrahydrocannabinol," a known derivative of

Δ⁹-tetrahydrocannabinol (THC), the principal psychoactive constituent of cannabis, the full

chemical name "ethyl-delta-9-tetrahydrocannabinol-propanoate-butanoate" does not

correspond to a recognized chemical structure in standard chemical databases like PubChem.

The name appears to be a non-standard or potentially erroneous chemical nomenclature. A

search for "ethyl-delta-9-tetrahydrocannabinol" does identify a compound in the PubChem

database, but no associated toxicological studies were found[1].
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Without primary research data, it is impossible to fulfill the core requirements of generating

quantitative data tables, detailing experimental protocols, or creating diagrams of signaling

pathways. The development of a toxicological profile is contingent on the availability of peer-

reviewed studies that investigate the substance's effects in biological systems.

For researchers, scientists, and drug development professionals interested in the toxicological

profile of novel cannabinoid derivatives, the absence of data on "EDPrB" underscores the need

for foundational research. Any investigation into a new chemical entity would need to begin with

basic in vitro and in vivo studies to characterize its potential toxicity.

Conclusion: The requested in-depth technical guide on the toxicological profile and potential

health risks of EDPrB exposure cannot be provided. The substance, as named, is not

documented in the available scientific and toxicological literature. Further clarification of the

chemical structure and nomenclature would be necessary before any meaningful toxicological

assessment could be initiated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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